
An In-depth Technical Guide to the Ferroelectric
Properties of Rochelle Salt Crystals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) holds a significant

place in the history of materials science as the first material in which ferroelectricity was

discovered.[1] Its unique properties, characterized by a ferroelectric phase existing only

between two Curie temperatures, continue to make it a subject of scientific interest.[2][3] This

guide provides a comprehensive technical overview of the core ferroelectric properties of

Rochelle salt crystals, with a focus on quantitative data, detailed experimental protocols, and

visual representations of key concepts and workflows.

Crystal Structure and Phase Transitions
Rochelle salt exhibits a complex crystal structure that undergoes phase transitions at two

critical temperatures, known as the upper and lower Curie points.[4][5] Above the upper Curie

point and below the lower Curie point, the crystal is in a paraelectric phase with an

orthorhombic crystal structure (space group P2₁2₁2).[5][6] Between these two temperatures, it

enters a ferroelectric phase with a monoclinic structure (space group P2₁), where it exhibits

spontaneous polarization.[2][5]

The ferroelectric properties of Rochelle salt are intrinsically linked to its hydrogen bond

network and the ordering of specific atomic groups within the crystal lattice.[7] The
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spontaneous polarization in the ferroelectric phase is directed along the crystallographic a-axis.

[4][5]

Quantitative Ferroelectric Properties
The ferroelectric behavior of Rochelle salt is quantified by several key parameters, including

its dielectric, piezoelectric, and spontaneous polarization characteristics. These properties are

highly dependent on temperature.

Dielectric Properties
The dielectric constant of Rochelle salt, particularly along the ferroelectric a-axis, shows a

strong anomaly at the Curie temperatures.[8] In the paraelectric phases, the dielectric

susceptibility follows the Curie-Weiss law.[9][10]

Property Value Temperature (°C) Notes

Upper Curie

Temperature (TC2)
~24 °C (297 K) -

Marks the transition

from the upper

paraelectric to the

ferroelectric phase.[3]

[4]

Lower Curie

Temperature (TC1)
~-18 °C (255 K) -

Marks the transition

from the ferroelectric

to the lower

paraelectric phase.[2]

[4]

Dielectric Constant (ε)

Can reach values on

the order of 10³ to

18,000 at the Curie

points along the a-

axis.[8][11]

At TC1 and TC2

The dielectric

constants in the b and

c directions are much

smaller, around 10.[8]

Spontaneous Polarization
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Within the ferroelectric phase, Rochelle salt exhibits a spontaneous electric polarization even

in the absence of an external electric field.[3] The magnitude of this polarization is temperature-

dependent, reaching a maximum value between the two Curie points.[4]

Property Maximum Value Temperature (°C)

Spontaneous Polarization (Ps) ~0.25 µC/cm² ~5 °C

Piezoelectric Properties
Rochelle salt is known for its strong piezoelectric effect, where mechanical stress induces an

electrical charge and vice versa.[12][13] This property was historically significant for its use in

transducers and other electromechanical devices.[1][13] The piezoelectric coefficients quantify

the magnitude of this effect.

Piezoelectric Coefficient Value (pC/N or pm/V)

d₁₄ Varies with temperature

d₂₅ Varies with temperature

d₃₆ Varies with temperature

d₂₁ 7.0(6) x 10⁻¹⁰ C/N

d₂₂ 2.2(9) x 10⁻⁹ C/N

d₂₃ 2.1(9) x 10⁻⁹ C/N

d₂₅ 3.7(8) x 10⁻¹¹ C/N

Note: The piezoelectric coefficients of Rochelle salt are highly sensitive to temperature and

the specific crystal cut. The values for d₂₁, d₂₂, d₂₃, and d₂₅ were determined by X-ray multiple

diffraction.[14] It has been noted that some piezoelectric coefficients can be greater than 100

pm/V.[2]

Experimental Protocols
Crystal Growth
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High-quality single crystals of Rochelle salt are essential for accurate characterization of their

ferroelectric properties.

Methodology:

Solution Preparation: Prepare a saturated aqueous solution of sodium potassium tartrate at

a temperature slightly above room temperature.

Seed Crystal Introduction: Suspend a small, well-formed seed crystal in the saturated

solution.

Controlled Evaporation: Allow the solvent to evaporate slowly and at a constant temperature.

This can be achieved by placing the solution in a controlled environment or by using a setup

that allows for very slow evaporation.

Crystal Growth: Over a period of several days to weeks, the crystal will grow as the solution

becomes supersaturated due to evaporation.

Harvesting: Once the crystal has reached the desired size, carefully remove it from the

solution and allow it to dry.

Ferroelectric Hysteresis Loop Measurement
The defining characteristic of a ferroelectric material is the hysteresis loop in its polarization-

electric field (P-E) curve. This measurement demonstrates the switching of spontaneous

polarization. The Sawyer-Tower circuit is a classic and effective method for this measurement.

[15]

Methodology:

Sample Preparation:

Cut a thin slab of the Rochelle salt crystal perpendicular to the ferroelectric a-axis.

Polish the two parallel faces to ensure good electrical contact.

Apply conductive electrodes (e.g., silver paste or sputtered gold) to the polished faces.
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Circuit Assembly (Sawyer-Tower):

Connect the prepared crystal sample (Cₓ) in series with a standard linear capacitor (C₀) of

known capacitance, where C₀ >> Cₓ.

Apply a sinusoidal AC voltage from a function generator amplified by a high-voltage

amplifier across the series combination.

The voltage across the sample (Vₓ) is proportional to the applied electric field (E). This is

typically measured across a voltage divider for safety and compatibility with the

oscilloscope.

The voltage across the standard capacitor (V₀) is proportional to the charge (Q) on the

sample, and thus to its polarization (P).

Data Acquisition:

Connect the voltage proportional to the electric field (from the voltage divider) to the X-

input of a digital oscilloscope.

Connect the voltage proportional to the polarization (V₀) to the Y-input of the oscilloscope.

Set the oscilloscope to XY mode to display the P-E hysteresis loop.

Temperature Control:

Place the sample in a temperature-controlled chamber or cryostat to perform

measurements at different temperatures, especially around the Curie points.[16]

Data Analysis:

From the hysteresis loop, determine the spontaneous polarization (Pₛ) by extrapolating the

saturated part of the loop to zero electric field.

Determine the remanent polarization (Pᵣ) as the polarization at zero electric field.

Determine the coercive field (E꜀) as the electric field required to switch the polarization.
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Visualizations
Experimental Workflow for Ferroelectric
Characterization
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Caption: Experimental workflow for characterizing Rochelle salt.
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Phase Transitions and Spontaneous Polarization in
Rochelle Salt
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Caption: Rochelle salt phase transitions with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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